![molecular formula C9H12ClNO B2645089 3,4-dihydro-1H-2-benzopyran-6-amine hydrochloride CAS No. 1955553-17-9](/img/structure/B2645089.png)
3,4-dihydro-1H-2-benzopyran-6-amine hydrochloride
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Overview
Description
3,4-dihydro-1H-2-benzopyran-6-amine hydrochloride, also known as isochroman-6-amine hydrochloride, is a chemical compound with the CAS Number: 1955553-17-9 . It has a molecular weight of 185.65 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11NO.ClH/c10-9-2-1-8-6-11-4-3-7 (8)5-9;/h1-2,5H,3-4,6,10H2;1H . This code provides a specific string of characters that represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis of Functionalised Isochromans
Isochroman-6-amine hydrochloride is used in the synthesis of functionalised isochromans . The oxa-Pictet–Spengler reaction is a common method to construct the isochroman motif, but its scope is largely limited to benzaldehyde derivatives and to electron-rich β-phenylethanols that lack substitution along the aliphatic chain . A variant of this reaction starting from an epoxide, rather than an aldehyde, greatly expands the scope and rate of the reaction .
Drug Analogue Synthesis
Due to the high pharmacological relevance of the isochroman motif, the synthesis of drug analogues is another application of Isochroman-6-amine hydrochloride . The products could be easily further derivatised in the same pot by subsequent ring-opening, reductions, and intra- and intermolecular Friedel–Crafts reactions .
Enantioselective Synthesis
Isochroman-6-amine hydrochloride is used in the enantioselective synthesis of isochromans . Using donor/donor carbenes and Rh2(R-PTAD)4 as a catalyst, a collection of isochroman substrates can be synthesized in good yield, with excellent diastereo- and enantioselectivity .
Synthesis of Six-Membered Rings
Isochroman-6-amine hydrochloride is used in the synthesis of six-membered rings containing nitrogen by C–H insertion to form tetrahydroisoquinolines . This is the first synthesis of six-membered rings containing nitrogen by C–H insertion .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and using only outdoors or in a well-ventilated area (P271) .
properties
IUPAC Name |
3,4-dihydro-1H-isochromen-6-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO.ClH/c10-9-2-1-8-6-11-4-3-7(8)5-9;/h1-2,5H,3-4,6,10H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEEHWHWPGDAMJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1C=C(C=C2)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dihydro-1H-2-benzopyran-6-amine hydrochloride | |
CAS RN |
1955553-17-9 |
Source
|
Record name | 3,4-dihydro-1H-2-benzopyran-6-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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